Cas no 52449-00-0 (3-(4-methylphenoxy)propan-1-ol)

• Product name: 3-(4-methylphenoxy)propan-1-ol
• CAS No: 52449-00-0
• MF: C₁₀H₁₄O₂
• MW: 166.217
• CID: 3158075
• PubChem ID: 12293188

3-(4-methylphenoxy)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylphenoxy)propan-1-ol
• SCHEMBL3255024
• 3-(4-Methylphenoxy)-1-propanol
• AKOS005363261
• 52449-00-0
• 3-(p-Tolyloxy)propan-1-ol

• Inchi： InChI=1S/C10H14O2/c1-9-3-5-10(6-4-9)12-8-2-7-11/h3-6,11H,2,7-8H2,1H3
• InChI Key： QXTKEUOIVIQBBU-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 166.099379685Da
• Monoisotopic Mass: 166.099379685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų
• XLogP3: 1.9